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Compound of Interest

Compound Name: 2-Fluoro-6-methoxyphenol

Cat. No.: B1301868

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical compounds is of paramount importance. This guide outlines the
essential personal protective equipment (PPE), procedural steps, and disposal plans for 2-
Fluoro-6-methoxyphenol to ensure a secure laboratory environment.

Hazard Identification and Physicochemical
Properties

2-Fluoro-6-methoxyphenol is classified as a hazardous substance. It is known to cause skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2]
It is a combustible liquid with a flash point of 103 °C (217.4 °F) in a closed cup.[1]

Quantitative Data Summary
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Property Value Source
Molecular Formula C7H7FO2 [1112][3]
Molecular Weight 142.13 g/mol [11[2][3]
Boiling Point 130-131 °C at 36 mmHg [1]
Density 1.23 g/mL at 25 °C [1112]
Refractive Index n20/D 1.52 [1]
Flash Point 103 °C (217.4 °F) - closed cup [1]
Storage Temperature -20°C [3]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when
handling 2-Fluoro-6-methoxyphenol.
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Protection Type

Specific Equipment

Purpose

Eye and Face Protection

Chemical splash goggles or
safety glasses meeting ANSI
Z.87.1 standards. A face shield
is required when there is a risk

of splashing.[4]

To protect the eyes from

splashes and irritation.[5]

Hand Protection

Chemical-resistant gloves,
such as nitrile or neoprene.[4]
[5] Gloves should be inspected
before use and changed
immediately upon contact with

the chemical.

To prevent skin contact and
irritation.[4][5]

Body Protection

A flame-resistant lab coat (e.qg.,
Nomex®) worn over cotton
clothing.[4] The lab coat should
be fully buttoned.

To protect the skin and
personal clothing from

contamination.[4][5]

Respiratory Protection

A NIOSH-approved respirator
with a type ABEK (EN14387)
filter should be used when
handling the substance outside
of a chemical fume hood or if
inhalation risk is high.[1]

To prevent respiratory tract

irritation.[1]

Footwear

Closed-toe, closed-heel shoes

that cover the entire foot.[4]

To protect feet from potential

spills.

Step-by-Step Handling and Operational Protocol

Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring

safety.

Experimental Workflow for Handling 2-Fluoro-6-methoxyphenol
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Caption: Workflow for the safe handling of 2-Fluoro-6-methoxyphenol.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1301868?utm_src=pdf-body-img
https://www.benchchem.com/product/b1301868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Preparation:
Ensure a well-ventilated area, preferably a chemical fume hood, is used for all operations.[5]
Verify that an eyewash station and safety shower are unobstructed and accessible.[5]
Don the appropriate PPE as specified in the table above.
Prepare all necessary equipment and reagents before handling the chemical.
. Handling and Use:
Avoid direct contact with skin and eyes, and prevent inhalation of vapors.[2][6]
Do not eat, drink, or smoke in the work area.[5][6]
Keep the container tightly closed when not in use.

Store the chemical at the recommended temperature of -20°C in a dry, well-ventilated place
away from incompatible materials like strong oxidizing agents and strong acids.[3][7]

. Decontamination:
Wash hands thoroughly with soap and water after handling the compound.[5][6]
Clean all contaminated surfaces and equipment after use.
Remove and decontaminate or dispose of PPE according to institutional guidelines.
. Waste Disposal:

Collect all waste containing 2-Fluoro-6-methoxyphenol in a dedicated, properly labeled,
and sealed hazardous waste container.[8][9] The container must be compatible with the
chemical.[10]

Do not dispose of the chemical down the drain or in regular trash.[8]

The first rinse of any container that held the chemical should be collected as hazardous
waste.[8]
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« Arrange for disposal by a licensed hazardous waste disposal company in accordance with
local, state, and federal regulations.[7][9]

Emergency and First Aid Procedures

Immediate action is critical in the event of an exposure.

Logical Flow for First Aid Response

Exposure Occurs

e

Remove clothing. Flush with water for 15+ min. Move to fresh air. Rinse mouth.
Flush with water for 15+ min. Remove contacts if possible. Perform artificial respiration if needed. Do NOT induce vomiting.

Skin Contact

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: First aid response plan for exposure to 2-Fluoro-6-methoxyphenol.

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7][11][12] Remove contact lenses if present
and easy to do.[2] Seek immediate medical attention.[7][11]
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» Skin Contact: Immediately remove contaminated clothing.[11][13] Wash the affected skin
area with plenty of soap and water for at least 15 minutes.[7][11] If irritation persists, get
medical attention.

 Inhalation: Move the exposed person to fresh air at once.[7][11] If breathing has stopped or
is difficult, provide artificial respiration or oxygen.[11] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting.[9] Rinse mouth with water.[6][7] Call a poison control
center or doctor immediately for treatment advice.[2][7]

Spill Cleanup:

Evacuate non-essential personnel from the spill area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., sand, earth).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.
[14]

Clean the spill area with a suitable solvent, followed by soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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